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Cost-Effectiveness Analysis of Voclosporin

The following table summarizes the key cost-effectiveness metrics for voclosporin from a US healthcare

perspective, based on an updated 2024 analysis that used the Institute for Clinical and Economic Review

(ICER) model [1] [2].

Analysis Population
Incremental Cost
per QALY

Incremental Cost
per evLYG

ICER Willingness-to-
Pay Threshold

Overall LN Population $88,076 $77,643 $150,000 per QALY

Black, Hispanic, and Latino
Subpopulation

$77,435 $67,828 $150,000 per QALY

This analysis demonstrates that voclosporin is considered a cost-effective treatment option, as its cost per

QALY and evLYG are substantially below the common willingness-to-pay benchmark of $150,000 [1] [3]

[2]. The model incorporated the 2023 drug price, real-world healthcare costs, and data on treatment duration

for non-responders [1].
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Clinical Efficacy & Safety Profile

Voclosporin's cost-effectiveness is supported by its clinical performance. The data below primarily compares

a voclosporin-based regimen to a placebo control group receiving background immunosuppressive therapy

(mycophenolate mofetil and rapidly tapered low-dose steroids).

Efficacy and Safety vs. Placebo + Standard of Care

Parameter Voclosporin + MMF + Steroids
Placebo + MMF +
Steroids

Source
(Trial)

Complete Renal
Response at 52
weeks

41% (73/179 patients) 23% (40/178
patients)

[4]
(AURORA

1)

Odds Ratio for Renal
Response

2.65 (95% CI: 1.64-4.27) - [4]

(AURORA
1)

Long-Term Efficacy Sustained complete renal response and
preserved kidney function over 3 years

- [5]
(AURORA

2)

Serious Adverse
Events

21% (37/178 patients) 21% (38/178

patients)

[4]

(AURORA
1)

Most Frequent
Serious Infection

Pneumonia (4%) Pneumonia (4%) [4]
(AURORA

1)

Mortality (during
study)

<1% (1 patient) 3% (5 patients) [4]

(AURORA
1)

Comparison with Other Calcineurin Inhibitors
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A direct head-to-head clinical trial comparing voclosporin to other CNIs like cyclosporine or tacrolimus is

not available. However, a recent case report and review literature suggest potential advantages:

Versus Cyclosporine: A single case report documented a patient with Class V LN who achieved only
a partial response to a cyclosporine-based regimen (UPCR dropped from 6.2 to 2.4 mg/mg) but

reached a complete response (UPCR 0.06 mg/mg) after switching to voclosporin [6]. The report also
noted that elevated LDL cholesterol levels normalized after the switch [6].

Class Advantages: A 2025 review notes that voclosporin has a more stable pharmacokinetic profile
than traditional CNIs, potentially reducing the need for individualized dose adjustments and frequent

monitoring [7]. It also points to a potentially lower incidence of certain adverse effects like
hypertension and hyperlipidemia [7].

Economic Evaluation Methodology

The core of the cost-effectiveness data comes from the Lupus Nephritis Cost-Effectiveness Model (LN

CEM) developed by ICER [1] [2].

Model Type: A combination of a short-term (3-year) trial-based Markov model and a long-term

(lifetime) extrapolation using partitioned survival modeling [2].
Patient Journey: The model simulates a cohort of adults with active LN who can transition between

different health states: Active Disease → Complete Renal Response → Partial Renal Response
→ Kidney Failure → Death [2].

Key Inputs:
Clinical Data: Renal response rates from the integrated analysis of the AURORA 1 and AURA-

LV clinical trials [2].
Cost Data: The 2023 price of voclosporin, real-world healthcare payer costs for managing LN,

and costs for treating end-stage kidney disease [1] [2].
Health Outcomes: Utility values (quality-of-life weights) assigned to each health state to

calculate QALYs [2].
Analysis Perspective: US healthcare sector [2].

Discount Rate: 3% per year for both costs and health outcomes [2].

Mechanism of Action

Voclosporin is a novel, second-generation calcineurin inhibitor (CNI) with a dual mechanism of action in

lupus nephritis [7] [3]. The following diagram illustrates its cellular pathway:
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Voclosporin Cellular Mechanism
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Immunosuppressive Action: Voclosporin enters T-cells and inhibits the phosphatase activity of the
enzyme calcineurin. Calcineurin is normally responsible for dephosphorylating the transcription

factor NF-AT (Nuclear Factor of Activated T-cells). By inhibiting this step, voclosporin prevents
NF-AT from translocating to the nucleus, thereby blocking the transcription of genes for pro-
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inflammatory cytokines like IL-2, IL-3, and IL-4. This suppresses T-cell activation and proliferation,

reducing the autoimmune attack on the kidneys [7] [3].
Podocyte Stabilization: Beyond its immunosuppressive effects, voclosporin is noted for directly

stabilizing podocytes, which are critical cells in the kidney's filtration barrier. This dual action helps
to reduce proteinuria and preserve kidney function [3].

Gaps in Comparative Data

While the search results provide a robust analysis of voclosporin's standalone profile, they do not contain

full, direct cost-effectiveness or clinical comparisons against all relevant active alternatives like tacrolimus

or belimumab. The ICER assessment from 2021 evaluated both voclosporin and belimumab but did not

provide a direct head-to-head comparison in its publicly available summary [8].

To complete a comprehensive comparison guide, you may need to conduct further targeted searches for:

Direct cost-effectiveness analyses comparing voclosporin versus belimumab.
Network meta-analyses of clinical trials that provide indirect comparisons of efficacy and safety

between voclosporin, tacrolimus, cyclophosphamide, and belimumab.
Real-world evidence studies comparing long-term outcomes and costs between these treatment

regimens.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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